Cas no 1020719-63-4 (2-Methyl-d3-propane-3,3,3-d3-thioamide)

• Product Name: 2-Methyl-d3-propane-3,3,3-d3-thioamide
• CAS No: 1020719-63-4
• MF: C₄H₉NS
• MW: 109.22292971611
• CID: 824092
• Update Time: 2025-05-21

2-Methyl-d3-propane-3,3,3-d3-thioamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-d3-propane-3,3,3-d3-thioamide
• 2-Methyl-d3-propane-
• ThioisobutyraMide-d6
• IsobutyrthioaMide-d6
• 2-(Methyl-d3)propanethioamide-3,3,3-d3

• Inchi： 1S/C4H9NS/c1-3(2)4(5)6/h3H,1-2H3,(H2,5,6)/i1D3,2D3
• InChI Key： NPCLRBQYESMUPD-WFGJKAKNSA-N
• SMILES： C(C(N)=S)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 109.083231g/mol
• Monoisotopic Mass: 109.083231g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 109.23g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-Methyl-d3-propane-3,3,3-d3-thioamide

2-Methyl-d3-propane-3,3,3-d3-thioamide (CAS No. 1020719-63-4): A Comprehensive Overview

The compound 2-Methyl-d3-propane-3,3,3-d3-thioamide (CAS No. 1020719-63-4) is a specialized organic sulfur-containing compound with unique structural and chemical properties. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and drug development. The thioamide functional group is a key feature of this molecule, which contributes to its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of deuterium labeling in understanding the behavior of molecules at the atomic level. In the case of 2-Methyl-d3-propane-3,3,3-d3-thioamide, the presence of deuterium atoms at specific positions allows researchers to track molecular dynamics with unprecedented precision. This has been particularly useful in nuclear magnetic resonance (NMR) spectroscopy studies, where deuterium substitution can significantly enhance the clarity of spectral data.

The synthesis of 2-Methyl-d3-propane-3,3,3-d5-thioamide involves a multi-step process that incorporates deuterium enrichment. Researchers have optimized these synthesis pathways to achieve high yields and purity levels. The use of deuterated solvents and catalysts has been shown to improve the efficiency of these reactions, making the compound more accessible for large-scale applications.

In terms of chemical properties, 2-Methyl-d5-propane-555-thioamide exhibits remarkable stability under various conditions. Its resistance to hydrolysis and oxidation makes it an ideal candidate for use in harsh chemical environments. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry.

One of the most promising areas of research involving CAS No. 1020719-65-4 is its potential role in drug delivery systems. The thioamide group has been shown to enhance the bioavailability of certain therapeutic agents by facilitating their absorption across biological membranes. Furthermore, the deuterium substitution in this compound may reduce its metabolic degradation in vivo, extending its pharmacokinetic half-life.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of 2-Methyl-d5-propane-555-thioamide. Quantum mechanical calculations have revealed that the deuterium atoms influence the molecule's vibrational modes and electronic transitions. These findings have implications for the design of new materials with tailored optical and electronic properties.

In conclusion, 2-Methyl-d5-propane-555-thioamide (CAS No. 1020719-65-4) is a versatile compound with a wide range of potential applications. Its unique combination of structural features and chemical properties makes it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.